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Compound of Interest

Compound Name: Z-Ser-thr-ome

CAS No.: 7412-61-5

Cat. No.: B1390823

Get Quote

Technical Guide for Laboratory Personnel & Safety Officers

Executive Summary & Chemical Identification
Z-Ser-Thr-OMe (

-Benzyloxycarbonyl-L-seryl-L-threonine methyl ester) is a protected dipeptide derivative
commonly used as a substrate in protease assays or an intermediate in peptide synthesis.[1]

While this compound is generally not classified as acutely toxic (P-listed) or toxic (U-listed)

under EPA RCRA regulations, it must be handled as Chemical Waste in a research setting. It is

never acceptable to dispose of this compound in municipal trash or down the drain.
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Chemical Property Data / Characteristic

Chemical Name Z-Ser-Thr-OMe

Functional Groups
Carbamate (Z-group), Hydroxyls (Ser/Thr side

chains), Methyl Ester (C-term)

Physical State White to off-white powder (Solid)

Solubility
Soluble in organic solvents (DMSO, Methanol,

DMF); sparingly soluble in water.[1]

RCRA Status
Non-regulated (unless mixed with listed

solvents).

Primary Hazard
Irritant (Xi); Potential respiratory sensitizer

(dust).[2]

Hazard Assessment & Segregation Strategy
The Core Directive: Safety in chemical disposal relies on segregation. You must classify the

waste based on the solvent it is dissolved in, rather than the peptide itself, as the solvent

dictates the combustion/treatment method.

A. Chemical Compatibility Logic
Stability: The Z-group (benzyloxycarbonyl) and methyl ester are relatively stable but can

undergo hydrolysis in the presence of strong acids or bases.

Incompatibility: Do not mix with Strong Oxidizers (e.g., Peroxides, Nitric Acid) or Strong

Bases (e.g., concentrated Sodium Hydroxide). Mixing with strong bases can cause

hydrolysis of the ester, generating heat and methanol byproducts in the waste container.

B. Waste Stream Classification
Use the following criteria to determine the correct waste stream:

Solid Waste: Pure powder or contaminated disposables (gloves, weighing boats).

Non-Halogenated Organic: Solutions in DMSO, Methanol, Ethanol, or DMF.
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Halogenated Organic: Solutions containing Dichloromethane (DCM) or Chloroform.

Biohazardous Waste: If the peptide was introduced to cell cultures or biological fluids.

Operational Disposal Protocols
Protocol A: Solid Waste (Powder & Contaminated Debris)
Context: Expired stock, weighing errors, or spill cleanup materials.

Containment: Collect the solid material in a clear, chemically resistant plastic bag

(polyethylene).

Double-Bagging: Place the primary bag inside a second clear bag to prevent leakage of fine

dust.

Labeling: Affix a hazardous waste tag.

Constituents: "Z-Ser-Thr-OMe (Solid)"[1]

Hazard Checkbox: "Irritant" or "Toxic" (adhering to the Universal Precaution principle).

Disposal: Deposit into the laboratory's Solid Chemical Waste Drum.

Protocol B: Liquid Waste (Stock Solutions & Reaction Mixtures)
Context: Leftover stock solutions in DMSO/MeOH or peptide synthesis waste.

Identify the Solvent:

If solvent is DMSO, Methanol, DMF, or Ethanol

Stream: Non-Halogenated.

If solvent is DCM, Chloroform, or Trifluoroethanol

Stream: Halogenated.

Bulking: Pour the solution into the appropriate carboy (High-density polyethylene - HDPE).
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Critical: Leave at least 10% headspace in the container to allow for thermal expansion.

Labeling: List all components.

Example: "99% Methanol, 1% Z-Ser-Thr-OMe."[1]

Closure: Ensure the cap is vapor-tight. Do not leave funnels in the carboy.

Protocol C: Bio-Assay Waste (Cell Culture)
Context: Peptide added to cell media (e.g., HeLa, HEK293) for inhibition studies.

Deactivation: Although the peptide itself is not biohazardous, the cells are. Add bleach (final

concentration 10%) to the liquid media.

Incubation: Allow to sit for 20 minutes to ensure sterilization.

Disposal:

Liquid: Can often be poured down the drain with copious water (subject to local EHS

approval) OR collected as "Deactivated Bio-Liquid."

Solid (Plates/Flasks): Dispose of in Red Biohazard Bags for autoclaving/incineration.

Decision Matrix (Visualization)
The following diagram illustrates the logical flow for disposing of Z-Ser-Thr-OMe based on its

physical state and experimental context.
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Waste: Z-Ser-Thr-OMe

What is the Physical State?

Solid / Powder

Powder/Debris

Liquid Solution

Solution

Solid Chemical Waste
(Double Bagged) Contact with Cells/Bio-agents?

Identify Solvent Base

No (Chemical Only)

Biohazard Waste
(Autoclave/Incinerate)

Yes

Halogenated Solvent
(DCM, Chloroform)

Contains Halogens

Non-Halogenated Solvent
(DMSO, MeOH, DMF)

No Halogens

Halogenated Waste Carboy Non-Halogenated Waste Carboy

Click to download full resolution via product page
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Caption: Decision tree for Z-Ser-Thr-OMe disposal. Select path based on physical state and

solvent composition.

Emergency Procedures (Spills)
In the event of a powder spill of Z-Ser-Thr-OMe:

PPE: Don nitrile gloves, safety goggles, and a lab coat.[3] If the powder is fine and

aerosolizing, use a particulate respirator (N95).

Containment: Cover the spill with a damp paper towel to prevent dust generation.

Cleanup:

Sweep up the damp material carefully.

Clean the surface with a soap/water solution followed by 70% Ethanol.

Disposal: Place all cleanup materials into the Solid Chemical Waste stream (Protocol A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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